Cas no 185110-03-6 (1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine)

1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine structure
185110-03-6 structure
Product Name:1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine
CAS No:185110-03-6
MF:C19H18F6N2
MW:388.350045681
CID:2784710
PubChem ID:19610186
Update Time:2025-04-21

1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine Chemical and Physical Properties

Names and Identifiers

    • (+,-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenylpiperazine
    • SCHEMBL6698689
    • 1-{[3,5-Bis(trifluoromethyl)phenyl]methyl}-3-phenylpiperazine
    • (+/-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenyl-piperazine
    • 185110-03-6
    • (+,-) 1-[[3,5-bis(trifluoromethyl)phenyl]methyl]-3-phenyl-piperazine
    • DTXSID20599062
    • Inchi: 1S/C19H18F6N2/c20-18(21,22)15-8-13(9-16(10-15)19(23,24)25)11-27-7-6-26-17(12-27)14-4-2-1-3-5-14/h1-5,8-10,17,26H,6-7,11-12H2
    • InChI Key: OJMSAPUIRBBPAS-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C=1)CN1CCNC(C2C=CC=CC=2)C1)(F)F

Computed Properties

  • Exact Mass: 388.13741756Da
  • Monoisotopic Mass: 388.13741756Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 3
  • Complexity: 450
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 15.3Ų
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